Cas no 2228268-00-4 (2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine
• CAS No: 2228268-00-4
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6015640
• PubChem ID: 165763503
• Update Time: 2025-06-11

2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine
• EN300-1768408
• 2-{1-[2-(dimethylamino)ethyl]cyclobutyl}ethan-1-amine
• 2228268-00-4

• Inchi： 1S/C10H22N2/c1-12(2)9-7-10(6-8-11)4-3-5-10/h3-9,11H2,1-2H3
• InChI Key： UFVNHHISDKXGTC-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC1(CCN)CCC1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine

Professional Introduction to Compound with CAS No. 2228268-00-4 and Product Name: 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine

Compound with the CAS number 2228268-00-4 and the product name 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclobutyl moiety linked to an amine group, with a dimethylamino side chain, which contributes to its distinct chemical properties and reactivity.

The 2-(dimethylamino)ethylcyclobutyl substituent is particularly noteworthy, as it introduces both steric and electronic effects that can influence the compound's interactions with biological targets. This feature makes it a valuable scaffold for designing molecules with specific pharmacological profiles. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of medicinal chemistry, the synthesis and characterization of 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine have been subjects of extensive research. The compound's ability to act as a precursor for more complex derivatives has been demonstrated through various synthetic pathways. These pathways often involve nucleophilic substitution reactions, where the amine group can be further functionalized to introduce additional pharmacophores. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential as a ligand for receptor binding studies. The cyclobutyl ring provides a rigid structure that can enhance binding affinity, while the dimethylamino group can serve as an effective hydrogen bond acceptor or participate in hydrophobic interactions. These characteristics make 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine a promising candidate for use in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine interacts with biological targets at the atomic level. These simulations have provided insights into key binding interactions and have guided the design of more potent analogs. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and compounds like this one exemplify this synergistic approach.

The pharmacological profile of 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine has been explored in several preclinical studies. These studies have revealed that the compound exhibits notable activity against certain enzymes and receptors implicated in various diseases. For instance, its interaction with specific G-protein coupled receptors (GPCRs) has been investigated, suggesting potential therapeutic applications in conditions such as hypertension and pain management. Additionally, its effects on enzymes involved in neurotransmitter synthesis have drawn interest from researchers studying neurological disorders.

The synthesis of 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has enabled the production of enantiomerically pure forms of this compound. Such purity is essential for evaluating its pharmacological activity accurately and for subsequent clinical development.

In conclusion, 2-{1-2-(dimethylamino)ethylcyclobutyl}ethan-1-amine represents a significant contribution to the pharmaceutical chemistry field. Its unique structural features and promising pharmacological properties make it a valuable tool for both research and drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.